Cas no 103604-49-5 (6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile)

• Product Name: 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile
• CAS No: 103604-49-5
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 125749
• PubChem ID: 13751056
• Update Time: 2025-10-31

6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile
• 1-CYANO-6-METHOXY-5-(TRIFLUOROMETHYL)NAPHTHALENE
• 1-Naphthalenecarbonitrile,6-methoxy-5-(trifluoromethyl)-
• 6-methoxy-5-(trifluoromethyl)naphthalene-1-carbonitrile
• 6-Methoxy-5-trifluoromethyl-1-cyanonaphthalene
• 6-Methoxy-5-trifluoromethyl-naphthalene-1-carbonitrile
• 103604-49-5
• SCHEMBL9575279
• DTXSID30548384
• 1-Naphthalenecarbonitrile, 6-methoxy-5-(trifluoromethyl)-

• Inchi： 1S/C13H8F3NO/c1-18-11-6-5-9-8(7-17)3-2-4-10(9)12(11)13(14,15)16/h2-6H,1H3
• InChI Key： OBVHIQXSTOJOBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C2C(C#N)=CC=CC=12)OC)(F)F

Computed Properties

• Exact Mass: 251.05600
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.73888

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile

6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile: A Comprehensive Overview

The compound with CAS No. 103604-49-5, known as 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a naphthalene ring system substituted with a methoxy group at the 6-position, a trifluoromethyl group at the 5-position, and a cyano group at the 1-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a promising candidate in the development of anticancer agents. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Additionally, the methoxy group at the 6-position contributes to the compound's solubility and bioavailability, making it an attractive option for pharmacological studies.

The synthesis of 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. The key steps include Friedel-Crafts alkylation for introducing the trifluoromethyl group and nucleophilic substitution reactions for attaching the cyano group. These advancements have significantly contributed to the feasibility of incorporating this compound into various industrial applications.

In terms of chemical properties, 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile exhibits high thermal stability and excellent solubility in polar solvents. Its electronic structure, influenced by the electron-withdrawing groups, makes it an effective electron-deficient aromatic compound. This property is particularly advantageous in applications such as organic electronics and photovoltaic materials. Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

The application of 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile extends beyond pharmacology and materials science. It has also been investigated for its role in catalytic processes, where its unique structure facilitates selective transformations of organic substrates. For instance, it has been used as a ligand in transition metal-catalyzed reactions, demonstrating high efficiency in asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, understanding the behavior of 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile in natural systems is crucial. Recent toxicological studies have assessed its potential impact on aquatic life and soil microorganisms. These studies have shown that while the compound exhibits moderate toxicity under controlled conditions, its environmental footprint can be minimized through proper handling and disposal practices.

In conclusion, 6-Methoxy-5-(trifluoromethyl)-1-naphthonitrile (CAS No. 103604-49-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery, materials science, and catalytic processes. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.